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CAS No.: 114901-61-0

Cat. No.: B569502

Get Quote

This guide provides a comprehensive overview of the standard testing methods for Bismuth
Strontium Calcium Copper Oxide (BSCCO) superconducting wires. It is intended for

researchers, scientists, and professionals in drug development who utilize superconducting

technology. The guide details the experimental protocols for key performance characterization

and presents a comparison of BSCCO wires with other high-temperature superconductors

(HTS).

Critical Current (Ic) Measurement
The critical current is the maximum electrical current a superconductor can carry without

resistance. It is a fundamental parameter for assessing the performance of superconducting

wires.

The four-probe method is the standard technique for measuring the critical current of

superconducting tapes to eliminate the influence of contact resistance.[1] A constant current is

passed through the outer two probes, while the voltage drop across the inner two probes is

measured.[1]
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Experimental Protocol:

Sample Preparation: A section of the BSCCO tape of a defined length is prepared. Four

electrical contacts (probes) are attached to the tape's surface. The outer two are current

leads, and the inner two are voltage taps.

Cryogenic Environment: The sample is immersed in a liquid nitrogen bath to maintain it at its

superconducting state (typically 77 K).[2]

Current Application: A gradually increasing DC transport current is applied through the outer

probes.[1]

Voltage Measurement: The voltage across the inner probes is continuously monitored using

a sensitive voltmeter.[1]

Ic Determination: The critical current is determined based on a voltage criterion, typically 1

µV/cm. This means the current at which a voltage of 1 microvolt is detected per centimeter of

tape between the voltage taps.

Experimental Workflow for Critical Current Measurement:

Sample Preparation Testing Environment Measurement

Cut BSCCO Tape to Length Attach 4 Probes (2 Current, 2 Voltage) Immerse in Liquid Nitrogen (77 K) Apply Increasing DC Current Monitor Voltage Drop Record Current at 1 µV/cm Criterion endCritical Current (Ic)
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Workflow for the four-probe critical current measurement.

The critical current density (Jc) is a key performance metric derived from the critical current and

the cross-sectional area of the superconductor.
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Superconduct
or

Type
Jc (A/mm²) @
4.2 K

Magnetic Field
(T)

Reference

BSCCO-2223 Tape ~150 20 [3]

BSCCO-2212 Round Wire ~450 20 [3][4]

YBCO
Coated

Conductor
>1000 20 [3]

Nb₃Sn Wire ~200 20 [3]

Note: The Jc of BSCCO-2212 round wire is approximately three times higher than that of

BSCCO-2223 flat tape at 4.2 K.[4][5]

AC Loss Measurement
In alternating current (AC) applications, superconductors exhibit energy dissipation, known as

AC loss. Minimizing these losses is crucial for the efficiency of power devices.

The calorimetric method directly measures the heat dissipated by the superconductor due to

AC losses. This is achieved by measuring the temperature rise of the sample or the boil-off of

the cryogen.[6]

Experimental Protocol:

Sample Placement: The superconducting tape is placed in a thermally insulated environment

(cryostat).[7]

Cryogenic Cooling: The sample is cooled to its operating temperature, typically using a

cryocooler or liquid nitrogen.[7]

AC Excitation: An AC transport current is applied to the tape, and/or it is exposed to an

external AC magnetic field.[7]

Temperature/Boil-off Measurement: The temperature change of the sample or the volume of

evaporated cryogen is precisely measured over time.[6]
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Loss Calculation: The AC loss is calculated from the measured thermal data. The heater-

based calorimetric method uses a heater to maintain a constant temperature, and the

reduction in heater power corresponds to the AC loss.[8][9]

Experimental Workflow for Calorimetric AC Loss Measurement:

Setup Testing Analysis

Place Sample in Cryostat Cool to Operating Temperature Apply AC Current/Magnetic Field Measure Temperature Rise or Cryogen Boil-off Calculate Heat Dissipation Determine AC Loss endAC Loss Value

Click to download full resolution via product page

Workflow for the calorimetric AC loss measurement.

The electromagnetic method involves using pick-up coils and voltage taps to measure the

magnetic and electrical response of the superconductor to AC fields and currents. This allows

for the separate study of magnetization loss and transport current loss.[10]

AC losses are a critical consideration for power applications. Different types of superconducting

wires exhibit varying levels of AC loss.

Superconductor
AC Loss
Characteristic

Influencing Factors Reference

BSCCO
Generally higher than

YBCO

Filament twisting can

reduce losses.
[11]

YBCO/REBCO Lower AC losses

Striating the tape into

filaments reduces

losses.[12] Magnetic

materials in the tape

structure can

influence losses.[13]

[11][12][13]
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Note: For flat, thin superconductors, dividing the tape into N filaments can reduce

magnetization losses in a perpendicular field by a factor of N.[12]

Mechanical Properties Testing
The mechanical integrity of superconducting wires is crucial for their application in devices like

magnets and cables, where they are subjected to significant stresses and strains.

These tests evaluate the wire's ability to withstand pulling forces and bending without

degradation of its superconducting properties.

Experimental Protocol (Bending Test):

Sample Mounting: The BSCCO tape is mounted on a bending rig that allows for a continuous

change of the bending radius.[14]

Testing Environment: The test is typically performed at 77 K to simultaneously measure the

critical current.[14]

Bending Application: The bending radius is gradually decreased, applying a controlled

bending strain to the tape.[14]

Critical Current Measurement: The critical current is measured at each bending radius to

determine the onset of degradation.

Data Analysis: The critical current is plotted against the bending strain to identify the

irreversible strain limit.

Logical Relationship of Mechanical Testing:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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